Cas no 2304-30-5 (Tetrabutylphosphonium chloride)

• Product Name: Tetrabutylphosphonium chloride
• CAS No: 2304-30-5
• MF: C₁₆H₃₆ClP
• MW: 294.883805274963
• MDL: MFCD00011854
• CID: 42744
• PubChem ID: 24848685
• Update Time: 2025-04-18

Tetrabutylphosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Tetrabutylphosphonium chloride
• Tetra-n-butylphosphonium chloride
• tetrabutylphosphanium,chloride
• [Bu4P](1+)Cl(1-)
• CYPHOS(R) 443
• Phosphonium,tetrabutyl-,chloride
• Phosphonium, tetrabutyl-, chloride
• Tetrabutyl phosphonium chloride
• Phosphonium, tetrabutyl-, chloride (1:1)
• 5977P51M7G
• DSSTox_RID_80351
• DSSTox_CID_24616
• DSSTox_GSID_44616
• Tetrabutylphosphoniumchloride
• C16H36ClP
• tetrabutylphosphanium chloride
• Jsp004646
• T1649
• D92497
• SCHEMBL124627
• NCGC00258319-01
• W-107439
• tetrabutylphosphonium chloride (80% in water)
• NCGC00257245-01
• EINECS 218-964-8
• tetra n-butyl phosphonium chloride
• CS-W012164
• Tox21_200765
• Tetrabutylphosphonium chloride, 75% in methanol
• DTXSID4044616
• 2304-30-5
• MFCD00011854
• CHEMBL3186347
• Q27261673
• tetrabutylphosphanium;chloride
• SY066928
• Tox21_303484
• DTXCID2024616
• IBWGNZVCJVLSHB-UHFFFAOYSA-M
• NS00100409
• UNII-5977P51M7G
• AKOS015907850
• CAS-2304-30-5
• Cyphos 443P; Cyphos 443T; Cyphos IL 164; Hishicolin PX 4C; Tetra-n-butylphosphonium Chloride

• MDL： MFCD00011854
• Inchi： 1S/C16H36P.ClH/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;/h5-16H2,1-4H3;1H/q+1;/p-1
• InChI Key： IBWGNZVCJVLSHB-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](CCCC)(CCCC)(CCCC)CCCC

Computed Properties

• Exact Mass: 294.22400
• Monoisotopic Mass: 294.224
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 62-66 °C (dec.) (lit.)
• Boiling Point:
• Flash Point: °C
• PSA: 13.59000
• LogP: 3.20840
• Sensitiveness: Easily absorb moisture
• Solubility: Not determined

Tetrabutylphosphonium chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H310,H314,H330
• Warning Statement： P260,P280,P284,P302+P350,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2928 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 22-24-34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：3-10
• RTECS：TA2419000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• TSCA：No
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R22
• Packing Group：II
• Hazard Level：6.1(a)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Tetraalkylphosphonium compounds